Cas no 1368181-72-9 (3-methoxy-1H-indazol-5-amine)

• Product Name: 3-methoxy-1H-indazol-5-amine
• CAS No: 1368181-72-9
• MF: C₈H₉N₃O
• MW: 163.176561117172
• MDL: MFCD22068858
• CID: 4591413
• PubChem ID: 74891104
• Update Time: 2025-06-09

3-methoxy-1H-indazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-3-methoxy-1H-indazole
• 3-Methoxy-1H-indazol-5-amine
• 1h-indazol-5-amine,3-methoxy-
• SB20838
• P13054
• DB-395161
• AKOS022714367
• 1368181-72-9
• AS-51598
• CS-0051295
• 3-methoxy-1H-indazol-5-amine

• MDL： MFCD22068858
• Inchi： 1S/C8H9N3O/c1-12-8-6-4-5(9)2-3-7(6)10-11-8/h2-4H,9H2,1H3,(H,10,11)
• InChI Key： VKRAQIYBQWNRSL-UHFFFAOYSA-N
• SMILES： O(C)C1C2C=C(C=CC=2NN=1)N

Computed Properties

• Exact Mass: 163.074561919g/mol
• Monoisotopic Mass: 163.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 63.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 3-methoxy-1H-indazol-5-amine

Exploring the Potential of 3-Methoxy-1H-indazol-5-amine (CAS No. 1368181-72-9) in Modern Research and Applications

The compound 3-methoxy-1H-indazol-5-amine (CAS No. 1368181-72-9) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and biochemical research. As a derivative of the indazole family, this compound exhibits a methoxy group at the 3-position and an amine group at the 5-position, making it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its role as a building block for drug discovery, especially in the development of kinase inhibitors and other targeted therapies.

In the context of current scientific trends, 3-methoxy-1H-indazol-5-amine aligns with the growing demand for small-molecule modulators in precision medicine. Its structure allows for selective interactions with biological targets, which is a hot topic in cancer research and neurodegenerative disease studies. For instance, indazole derivatives are often explored for their potential to modulate protein-protein interactions, a key focus area in drug design and biomarker development. This compound’s solubility and stability under physiological conditions further enhance its appeal for in vitro and in vivo studies.

From a synthetic chemistry perspective, CAS No. 1368181-72-9 serves as a critical intermediate in the preparation of more complex heterocyclic compounds. Its methoxy and amine functional groups offer sites for further derivatization, enabling the creation of libraries for high-throughput screening. This is particularly relevant given the rise of AI-driven drug discovery, where large datasets of chemical compounds are analyzed for therapeutic potential. The compound’s molecular weight and lipophilicity also make it a candidate for bioavailability optimization, a common challenge in medicinal chemistry.

Another area where 3-methoxy-1H-indazol-5-amine shows promise is in the field of agrochemicals. Indazole derivatives have been investigated for their herbicidal and fungicidal properties, and this compound’s structural features could contribute to the development of next-generation crop protection agents. With increasing global focus on sustainable agriculture, researchers are exploring eco-friendly alternatives to traditional pesticides, and this compound’s potential biodegradability and low toxicity profile make it an attractive candidate.

Beyond its direct applications, CAS No. 1368181-72-9 is also a subject of interest in analytical chemistry. Advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy are employed to characterize its purity and stability, ensuring reliable results in downstream applications. The compound’s UV absorbance properties further facilitate its detection and quantification in complex matrices, which is crucial for quality control in industrial and academic settings.

In summary, 3-methoxy-1H-indazol-5-amine (CAS No. 1368181-72-9) represents a multifaceted tool for modern scientific exploration. Its relevance spans drug discovery, agrochemical development, and material science, aligning with contemporary research priorities. As the scientific community continues to uncover its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and sustainability.